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Compound of Interest

Compound Name: 4-Bromo-2-furaldehyde

Cat. No.: B1334072

An In-depth Technical Guide to 4-Bromo-2-furaldehyde

For researchers, scientists, and professionals in drug development, 4-Bromo-2-furaldehyde is
a significant compound with versatile applications. This technical guide provides core
information on its molecular properties and illustrates its role in various scientific domains.

Core Molecular Data

4-Bromo-2-furaldehyde, also known as 4-bromofuran-2-carbaldehyde, is a furan derivative
characterized by a bromine atom at the fourth position and an aldehyde group at the second.[1]
This structure imparts a unique reactivity that makes it a valuable intermediate in organic
synthesis.[1]

The fundamental molecular details of 4-Bromo-2-furaldehyde are summarized in the table
below, providing a clear reference for quantitative data.
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Property Value Source

Molecular Formula C5H3Bro2 [1112][3]

Molecular Weight 174.98 g/mol [1][2]

CAS Number 21921-76-6 [11[2]
White to orange to green

Appearance [1]
powder/crystal

Melting Point 53-58°C [1]

Applications and Synthesis Pathways

4-Bromo-2-furaldehyde serves as a crucial building block in the synthesis of more complex
molecules.[1] Its ability to participate in various chemical reactions makes it a key intermediate
in several industrial and research applications.

The following diagram illustrates the logical relationship between 4-Bromo-2-furaldehyde and
its primary application areas, highlighting its role as a precursor in different fields of chemical

synthesis.
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Applications of 4-Bromo-2-furaldehyde

Experimental Protocols

While specific, detailed experimental protocols are highly dependent on the target molecule
and reaction conditions, a general synthetic workflow involving 4-Bromo-2-furaldehyde often
follows these key stages. The following diagram outlines a typical experimental workflow for
utilizing this compound as an intermediate.

5. Characterization
-NMR
-IR
- Mass Spectrometry

4. Purification
- Column Chromatography
- Recrystallization

- Distillation

2. Reaction
- Temperature Control
- Stirring
- Monitoring (TLC, GC-MS)

3. Work-up
- Quenching
- Extraction
- Washing

1. Reaction Setup
- 4-Bromo-2-furaldehyde
- Reactants & Solvent
- Inert Atmosphere (if needed)
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General Synthetic Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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